2-methyl-N-[2,2,2-trichloro-1-(cyclohexylamino)ethyl]propanamide

• CAS No.: 302822-06-6
• Molecular Formula: C12H21Cl3N2O
• Molecular Weight: 315.7 g/mol
• IUPAC Name: 2-methyl-N-[2,2,2-trichloro-1-(cyclohexylamino)ethyl]propanamide
• InChI: InChI=1S/C12H21Cl3N2O/c1-8(2)10(18)17-11(12(13,14)15)16-9-6-4-3-5-7-9/h8-9,11,16H,3-7H2,1-2H3,(H,17,18)
• InChI Key: DWMHQPHGLKBYDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC(C(Cl)(Cl)Cl)NC1CCCCC1

Description

2-methyl-N-[2,2,2-trichloro-1-(cyclohexylamino)ethyl]propanamide is a chemical compound with the molecular formula C12H21Cl3N2O It is known for its unique structure, which includes a cyclohexylamino group and a trichloromethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-[2,2,2-trichloro-1-(cyclohexylamino)ethyl]propanamide typically involves the reaction of 2-methylpropanamide with 2,2,2-trichloro-1-(cyclohexylamino)ethanol under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for higher yield and purity, often involving multiple steps of purification and quality control to ensure the final product meets the required standards.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-[2,2,2-trichloro-1-(cyclohexylamino)ethyl]propanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of amines and other reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where one or more of its atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Conditions for substitution reactions vary but often involve the use of halogens or other reactive groups.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce primary or secondary amines.

Scientific Research Applications

2-methyl-N-[2,2,2-trichloro-1-(cyclohexylamino)ethyl]propanamide has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a starting material for the preparation of other compounds.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: It is used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 2-methyl-N-[2,2,2-trichloro-1-(cyclohexylamino)ethyl]propanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-methyl-N-[2,2,2-trichloro-1-(1-naphthylamino)ethyl]propanamide
• 2-methyl-N-[2,2,2-trichloro-1-(4-formylphenoxy)ethyl]propanamide
• 2-methyl-N-[2,2,2-trichloro-1-(3-chloroanilino)ethyl]propanamide

Uniqueness

2-methyl-N-[2,2,2-trichloro-1-(cyclohexylamino)ethyl]propanamide is unique due to its specific structure, which includes a cyclohexylamino group. This structural feature may confer distinct chemical and biological properties compared to similar compounds, making it valuable for specific research applications.